Cas no 189569-99-1 (2-Butyl-5-methyl-1,3,4-oxadiazole)

2-Butyl-5-methyl-1,3,4-oxadiazole structure
189569-99-1 structure
Product name:2-Butyl-5-methyl-1,3,4-oxadiazole
CAS No:189569-99-1
MF:C7H12N2O
MW:140.182981491089
CID:2786709
PubChem ID:15307807

2-Butyl-5-methyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL12597236
    • 189569-99-1
    • DTXCID90521996
    • DTXSID40571224
    • 2-Butyl-5-methyl-1,3,4-oxadiazole
    • Inchi: InChI=1S/C7H12N2O/c1-3-4-5-7-9-8-6(2)10-7/h3-5H2,1-2H3
    • InChI Key: UPQRXUXRLRHVSH-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 140.094963011Da
  • Monoisotopic Mass: 140.094963011Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 97.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38.9Ų

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